Cas no 195371-86-9 (2-Piperidineethanamine,N-[3,5-bis(trifluoromethyl)phenyl]-)

• Product Name: 2-Piperidineethanamine,N-[3,5-bis(trifluoromethyl)phenyl]-
• CAS No: 195371-86-9
• MF: C₁₅H₁₈F₆N₂
• MW: 340.307244777679
• MDL: MFCD00023141
• CID: 116752
• PubChem ID: 2776455
• Update Time: 2025-05-20

2-Piperidineethanamine,N-[3,5-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineethanamine,N-[3,5-bis(trifluoromethyl)phenyl]-
• N-(2-piperidin-2-ylethyl)-3,5-bis(trifluoromethyl)aniline
• HMS543O19
• N-[2-(Piperid-2-yl)ethyl]-3,5-bis(trifluoromethyl)aniline
• 2-(2-(3,5-BIS(TRIFLUOROMETHYL)ANILINO)ETHYL)PIPERIDINE
• N-[2-(2-PIPERIDYL)ETHYL]-3,5-BIS(TRIFLUOROMETHYL)ANILINE
• N1-[2-(2-PIPERIDYL)ETHYL]-3,5-DI(TRIFLUOROMETHYL)ANILINE
• N-[2-(piperidin-2-yl)ethyl]-3,5-bis(trifluoromethyl)aniline
• 6-(2-{[3,5-Bis(trifluoromethyl)phenyl]amino}ethyl)piperidine
• 2-(2-{[3,5-Bis(trifluoromethyl)phenyl]amino}ethyl)piperidine, 2-{2-[3,5-Bis(trifluoromethyl)anilino]ethyl}piperidine
• FT-0629691
• AKOS024319323
• UMLGDRGOZSHCMY-UHFFFAOYSA-N
• CS-0333720
• 3,3,3,3-(ETHYLENEDINITRILO)TETRAPROPIONICACID
• MFCD00023141
• AS-9065
• N-(2-(Piperidin-2-yl)ethyl)-3,5-bis(trifluoromethyl)aniline
• Maybridge1_000855
• 195371-86-9
• DTXSID20380093
• A813798
• 3,5-Bis(trifluoromethyl)-N-[2-(piperidin-2-yl)ethyl]aniline97%
• 3,5-Bis(trifluoromethyl)-N-[2-(piperidin-2-yl)ethyl]aniline 97%

• MDL： MFCD00023141
• Inchi： 1S/C15H18F6N2/c16-14(17,18)10-7-11(15(19,20)21)9-13(8-10)23-6-4-12-3-1-2-5-22-12/h7-9,12,22-23H,1-6H2
• InChI Key： UMLGDRGOZSHCMY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)NCCC1CCCCN1)(F)F

Computed Properties

• Exact Mass: 340.13700
• Monoisotopic Mass: 340.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 57-59
• Boiling Point: 341.5±42.0 °C at 760 mmHg
• Flash Point: 160.3±27.9 °C
• Refractive Index: 1.464
• PSA: 24.06000
• LogP: 5.07010
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Piperidineethanamine,N-[3,5-bis(trifluoromethyl)phenyl]- Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Piperidineethanamine,N-[3,5-bis(trifluoromethyl)phenyl]-

Compound CAS No. 195371-86-9: A Comprehensive Overview

Compound CAS No. 195371-86-9, also known as 2-Piperidineethanamine, N-[3,5-bis(trifluoromethyl)phenyl]-, is a highly specialized chemical compound with significant applications in various fields of scientific research and industrial production. This compound is characterized by its unique molecular structure, which combines a piperidine ring with an ethanamine group and a trifluoromethyl-substituted phenyl moiety. The presence of these functional groups imparts distinctive chemical properties, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

The molecular structure of 2-Piperidineethanamine, N-[3,5-bis(trifluoromethyl)phenyl]- is a key factor in its versatility. The piperidine ring provides structural rigidity and contributes to the compound's stability, while the ethanamine group introduces nucleophilic properties that are essential for various chemical reactions. The trifluoromethyl groups attached to the phenyl ring enhance the compound's electronic properties, making it highly reactive under specific conditions. These characteristics have been extensively studied in recent research, particularly in the context of drug design and material science.

Recent studies have highlighted the potential of CAS No. 195371-86-9 in the development of targeted drug delivery systems. Researchers have utilized its unique reactivity to create biocompatible polymers that can encapsulate therapeutic agents and release them at specific sites within the body. This innovation has significant implications for treating diseases such as cancer, where precise drug delivery is crucial for minimizing side effects and maximizing therapeutic efficacy.

In addition to its role in pharmaceuticals, 2-Piperidineethanamine, N-[3,5-bis(trifluoromethyl)phenyl]- has also found applications in the field of electronic materials. Its ability to form stable coordination complexes with metal ions has made it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent advancements in this area have demonstrated improved device performance when this compound is incorporated into the material matrix.

The synthesis of CAS No. 195371-86-9 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Traditional methods often involve nucleophilic substitution reactions followed by coupling steps to introduce the trifluoromethyl groups onto the phenyl ring. However, recent breakthroughs have introduced more efficient methodologies, such as microwave-assisted synthesis and catalytic cross-coupling techniques, which significantly reduce reaction times while maintaining product quality.

From an environmental perspective, the production and handling of 2-Piperidineethanamine, N-[3,5-bis(trifluoromethyl)phenyl]- must adhere to strict safety protocols to minimize any potential impact on ecosystems. Researchers are actively exploring greener synthesis routes that utilize renewable resources and minimize waste generation, aligning with global sustainability goals.

In conclusion, Compound CAS No. 195371-86-9, or 2-Piperidineethanamine, N-[3,5-bis(trifluoromethyl)phenyl]-, stands out as a versatile and innovative chemical entity with wide-ranging applications across multiple disciplines. Its unique molecular structure and reactivity continue to drive cutting-edge research, offering promising avenues for future advancements in medicine and technology.